Cas no 1806833-76-0 (4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806833-76-0
• MF: C₇H₄BrF₅N₂
• MW: 291.0160779953
• CID: 4853307
• Update Time: 2025-06-25

4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF5N2/c8-3-4(14)2(6(9)10)1-15-5(3)7(11,12)13/h1,6H,(H2,14,15)
• InChI Key： HMYRUFRILYZQQH-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NC=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806833-76-0)

4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806833-76-0) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential as a lead molecule in the development of novel therapeutic agents.

The chemical structure of 4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine is notable for its incorporation of multiple functional groups, including an amino group, a bromine atom, a difluoromethyl group, and a trifluoromethyl group. These functional groups contribute to the compound's unique physical and chemical properties, making it a valuable candidate for various research applications.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery and development. The presence of fluorine atoms in the structure of 4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine can significantly influence the compound's biological activity, metabolic stability, and pharmacokinetic properties. For instance, the trifluoromethyl group is known to enhance lipophilicity and metabolic stability, while the difluoromethyl group can improve binding affinity to target proteins.

In the context of medicinal chemistry, 4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine has been explored for its potential as a scaffold for the design of new drugs. Research has shown that this compound can serve as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. For example, it has been used in the development of inhibitors targeting specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

The bromine atom in 4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine provides additional versatility in terms of chemical modifications. Brominated compounds are often used as intermediates in synthetic pathways due to their reactivity and ease of functionalization. This makes 4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine an attractive starting material for the synthesis of a wide range of derivatives with diverse biological activities.

In addition to its role in drug discovery, 4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine has also been studied for its potential applications in agrochemicals. The compound's ability to modulate specific biological pathways makes it a promising candidate for the development of new pesticides and herbicides. Recent research has focused on optimizing the structure of this compound to enhance its efficacy and reduce environmental impact.

The synthesis of 4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine involves several well-established chemical reactions. Typically, the process begins with the formation of a pyridine core through cyclization reactions, followed by sequential introduction of the amino, bromo, difluoromethyl, and trifluoromethyl groups. Advances in synthetic methods have made it possible to produce this compound with high purity and yield, facilitating its use in both academic and industrial settings.

In conclusion, 4-Amino-3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806833-76-0) is a versatile and promising compound with significant potential in various fields of research. Its unique structural features and functional groups make it an ideal candidate for the development of new drugs, agrochemicals, and other advanced materials. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in modern chemistry.